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Compound of Interest

2-Hydroxyquinoline-3-carboxylic
Compound Name: o
aci

Cat. No.: B189343

Essential Safety and Handling Guide for 2-
Hydroxyquinoline-3-carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 2-
Hydroxyquinoline-3-carboxylic acid, including detailed personal protective equipment (PPE)
requirements, operational procedures, and disposal plans. Adherence to these guidelines is
critical for ensuring laboratory safety and proper chemical management.

Hazard Summary

2-Hydroxyquinoline-3-carboxylic acid is a chemical that requires careful handling due to its
potential health effects. It is harmful if swallowed, in contact with skin, or inhaled.[1] It is known
to cause skin and serious eye irritation, and may also cause respiratory irritation.[1][2]

Signal Word: Warning[1][2]
Hazard Statements:
e H302 + H312 + H332: Harmful if swallowed, in contact with skin or if inhaled.[1]

e H315: Causes skin irritation.[1][2]
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e H319: Causes serious eye irritation.[1][2]
e H335: May cause respiratory irritation.[1][2]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 2-
Hydroxyquinoline-3-carboxylic acid to minimize exposure and ensure personal safety.
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PPE Category Item Specification
Tight-sealing safety goggles
compliant with European
Standard EN 166 or OSHA 29
Eye and Face Protection Safety Goggles CFR 1910.133. A face shield

may be required in situations

with a higher risk of splashing.
[21[3][4]

Hand Protection

Chemical-resistant Gloves

Wear appropriate protective
gloves. Inspect gloves for
integrity before each use. It is
recommended to wear two
pairs of gloves, especially
during compounding,
administration, and disposal.[2]

[5]

Body Protection

Protective Clothing

A disposable, lint-free, low-
permeability fabric gown with a
solid front, long sleeves, and
tight-fitting cuffs.[5] Long-
sleeved clothing is a minimum

requirement.[1]

Respiratory Protection

Respirator

For large-scale operations or in
case of emergency, use a
NIOSH/MSHA or European
Standard EN 136/149
approved respirator. In well-
ventilated laboratory settings,
a dust respirator may be
sufficient.[2][3]

Operational Plan: Step-by-Step Handling Procedure

Proper handling techniques are crucial to prevent contamination and exposure.
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e Preparation:

o Ensure that an eyewash station and safety shower are readily accessible and in close
proximity to the workstation.[3][4]

o Work in a well-ventilated area, preferably within a chemical fume hood.[6]
o Display signs restricting access to unauthorized personnel.[5]

e Handling the Chemical:

[e]

Avoid the formation of dust during handling.[1][3][6]

o

Do not get the chemical in eyes, on skin, or on clothing.[3]

[¢]

Avoid ingestion and inhalation.[3]

[¢]

Use non-sparking tools to prevent ignition.[6]

e Post-Handling:

o

Wash hands and face thoroughly after handling the substance.

[¢]

Remove and wash contaminated clothing and gloves before reuse.[1]

[e]

Do not eat, drink, or smoke in the handling area.[1][5]

Disposal Plan

Waste from 2-Hydroxyquinoline-3-carboxylic acid is classified as hazardous and must be
disposed of according to local, state, and federal regulations.[1]
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Waste Type

Disposal Procedure

Unused Product and Contaminated Materials

Collect in a suitable, closed, and labeled
container. Dispose of through a licensed
chemical destruction plant or by controlled
incineration with flue gas scrubbing.[1][6][7] Do
not discharge into sewer systems or the

environment.[6][7]

Contaminated Packaging

Triple-rinse containers with an appropriate
solvent, collecting the rinsate as hazardous
waste. Puncture the container to prevent reuse
and dispose of it in a sanitary landfill or through

a recycling/reconditioning program if available.

[7]

Accidental Spills

Evacuate the area and remove all sources of
ignition.[6] Wearing appropriate PPE, sweep up
the spilled solid material and place it into a

suitable container for disposal.[1][3]

Experimental Workflow for Safe Handling
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Workflow for Safe Handling of 2-Hydroxyquinoline-3-carboxylic Acid
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Caption: Safe handling workflow for 2-Hydroxyquinoline-3-carboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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